1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine

• IUPAC Name: 1-benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C23H22Cl2N2O2S/c24-20-11-12-22(21(25)17-20)30(28,29)27-15-13-26(14-16-27)23(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-12,17,23H,13-16H2
• InChI Key: GKWCZVHKMOPECL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C23H22Cl2N2O2S
• Molecular Weight: 461.4 g/mol

Description

1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine, also known as BDSP, is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in the study of various physiological and biochemical processes. BDSP belongs to the class of piperazine derivatives and has been found to exhibit a range of pharmacological activities, including antipsychotic, anxiolytic, and sedative effects. In

Mechanism of Action

The exact mechanism of action of 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine is not fully understood. However, it is thought to exert its effects by modulating the activity of various neurotransmitter systems. 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has been found to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. It has also been shown to modulate the activity of the glutamate NMDA receptor.
Biochemical and Physiological Effects:
1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antipsychotic, anxiolytic, and sedative effects. 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has also been found to modulate the activity of several neurotransmitter systems, including dopamine, serotonin, and glutamate. It has been shown to increase dopamine release in the prefrontal cortex and to decrease dopamine release in the nucleus accumbens. 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has also been shown to increase the activity of the GABAergic system.

Advantages and Limitations for Lab Experiments

1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has several advantages as a research tool. It is relatively easy to synthesize and has been extensively studied for its potential applications in the field of neuroscience. 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has also been found to exhibit a range of pharmacological activities, making it a versatile research tool. However, there are also several limitations to the use of 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine in lab experiments. It has been found to have low selectivity for some receptors, which can complicate the interpretation of results. Additionally, the exact mechanism of action of 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine is not fully understood, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine. One area of interest is the development of more selective 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine analogs that target specific neurotransmitter systems. Another area of interest is the study of the long-term effects of 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine on the brain. Additionally, the potential applications of 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine in the treatment of drug addiction and other neurological disorders warrant further investigation. Overall, 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has significant potential as a research tool in the field of neuroscience, and further research is needed to fully understand its pharmacological properties and potential applications.

Synthesis Methods

The synthesis of 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine involves the reaction of 2,4-dichlorobenzylamine with piperazine and subsequent reaction of the resulting product with sulfonyl chloride. The final product is obtained after purification through recrystallization. The synthesis of 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has been extensively studied for its potential applications in the field of neuroscience. It has been found to modulate the activity of several neurotransmitter systems, including dopamine, serotonin, and glutamate. 1-Benzhydryl-4-(2,4-dichlorophenyl)sulfonylpiperazine has been used in the study of various neurological disorders, including schizophrenia, anxiety, and depression. It has also been shown to have potential applications in the treatment of drug addiction.